N-Benzyl-2-(3,4-dimethoxyphenyl)-N-methylethanamine

• CAS RN: 96025-46-6
• Molecular Formula: C18H23NO2
• Molecular Weight: 285.4 g/mol
• IUPAC Name: N-benzyl-2-(3,4-dimethoxyphenyl)-N-methylethanamine
• InChI: InChI=1S/C18H23NO2/c1-19(14-16-7-5-4-6-8-16)12-11-15-9-10-17(20-2)18(13-15)21-3/h4-10,13H,11-12,14H2,1-3H3
• InChI Key: FAVRXIWNBLSBDL-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC(=C(C=C1)OC)OC)CC2=CC=CC=C2

Description

N-Benzyl-2-(3,4-dimethoxyphenyl)-N-methylethanamine is a useful research compound. Its molecular formula is C18H23NO2 and its molecular weight is 285.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In the first step 3,4-dimethoxyphenethylamine, benzaldehyde and formaldehyde are hydrogenated in the presence of a catalyst, e.g. palladium on carbon, either at normal or slightly elevated pressure, preferably a pressure of 2-3 atm (0.2-0.3 MPa), and the temperature is room temperature or slightly elevated temperature, preferably 20°-30° C. As solvent is used an organic solvent, e.g. ethanol or an ethanol-methylenechloride (1:1)-mixture. The desired product, N-benzyl-N-methyl-3,4-dimethoxyphenethylamine (II) is obtained in a very pure state, when it is precipitated as an acid addition salt, e.g. hydrobromide. As free base the product is oily and difficult to handle.